Cas no 2413846-75-8 (rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine)

• Product Name: rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine
• CAS No: 2413846-75-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6367936
• PubChem ID: 146049844
• Update Time: 2025-06-08

rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-26621676
• 2413846-75-8
• rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine

• Inchi： 1S/C8H15NO/c1-10-7-4-5-9-8(7)6-2-3-6/h6-9H,2-5H2,1H3/t7-,8-/m1/s1
• InChI Key： YCNDTJYLGJECKM-HTQZYQBOSA-N
• SMILES： O(C)[C@@H]1CCN[C@@H]1C1CC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine

Comprehensive Analysis of rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine (CAS No. 2413846-75-8): Properties, Applications, and Industry Trends

The compound rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine (CAS No. 2413846-75-8) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This chiral pyrrolidine derivative, characterized by a cyclopropyl moiety and a methoxy group, serves as a versatile intermediate in organic synthesis. Its stereochemistry, denoted by the (2R,3R) configuration, plays a critical role in its reactivity and biological interactions, making it a subject of interest for drug discovery and material science.

In recent years, the demand for chiral building blocks like rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. Researchers frequently search for "pyrrolidine derivatives in drug design" or "cyclopropyl-containing compounds," reflecting the compound's relevance in modern medicinal chemistry. Its structural rigidity, imparted by the cyclopropane ring, enhances binding affinity to biological targets, a feature exploited in the development of kinase inhibitors and GPCR modulators.

The synthesis of rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine often involves multi-step protocols, including stereoselective cyclopropanation and pyrrolidine ring formation. Industry professionals frequently inquire about "scalable synthesis of chiral pyrrolidines" or "CAS 2413846-75-8 suppliers," highlighting its commercial and academic value. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are essential for verifying its enantiomeric purity, a key quality parameter for regulatory compliance.

Beyond pharmaceuticals, this compound finds utility in agrochemicals and specialty materials. The methoxy group enhances solubility, while the pyrrolidine scaffold offers metabolic stability—traits sought after in crop protection agents. Environmental concerns have also spurred interest in "green synthesis of heterocycles," with rac-(2R,3R)-2-cyclopropyl-3-methoxypyrrolidine being a candidate for catalytic methods minimizing waste.

Future research directions may explore its role in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, aligning with trends in targeted protein degradation. As the industry shifts toward sustainable practices, queries like "biocatalytic production of pyrrolidines" underscore the need for eco-friendly alternatives. With its balanced lipophilicity and stereochemical complexity, CAS 2413846-75-8 remains a focal point for innovation in synthetic and applied chemistry.